Cas no 1184389-98-7 (4-(2,6-difluoro-4-methoxyphenyl)butanoic acid)
4-(2,6-difluoro-4-methoxyphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,6-difluoro-4-methoxyphenyl)butanoic acid
- Benzenebutanoic acid, 2,6-difluoro-4-methoxy-
- EN300-1854016
- CS-0345951
- 1184389-98-7
-
- Inchi: 1S/C11H12F2O3/c1-16-7-5-9(12)8(10(13)6-7)3-2-4-11(14)15/h5-6H,2-4H2,1H3,(H,14,15)
- InChI Key: VDKIBYQEFYKJLD-UHFFFAOYSA-N
- SMILES: C1(CCCC(O)=O)=C(F)C=C(OC)C=C1F
Computed Properties
- Exact Mass: 230.07545056g/mol
- Monoisotopic Mass: 230.07545056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.262±0.06 g/cm3(Predicted)
- Boiling Point: 303.9±37.0 °C(Predicted)
- pka: 4.67±0.10(Predicted)
4-(2,6-difluoro-4-methoxyphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1854016-0.05g |
4-(2,6-difluoro-4-methoxyphenyl)butanoic acid |
1184389-98-7 | 0.05g |
$528.0 | 2023-09-18 | ||
| Enamine | EN300-1854016-0.1g |
4-(2,6-difluoro-4-methoxyphenyl)butanoic acid |
1184389-98-7 | 0.1g |
$553.0 | 2023-09-18 | ||
| Enamine | EN300-1854016-0.25g |
4-(2,6-difluoro-4-methoxyphenyl)butanoic acid |
1184389-98-7 | 0.25g |
$579.0 | 2023-09-18 | ||
| Enamine | EN300-1854016-0.5g |
4-(2,6-difluoro-4-methoxyphenyl)butanoic acid |
1184389-98-7 | 0.5g |
$603.0 | 2023-09-18 | ||
| Enamine | EN300-1854016-1.0g |
4-(2,6-difluoro-4-methoxyphenyl)butanoic acid |
1184389-98-7 | 1g |
$1029.0 | 2023-05-26 | ||
| Enamine | EN300-1854016-2.5g |
4-(2,6-difluoro-4-methoxyphenyl)butanoic acid |
1184389-98-7 | 2.5g |
$1230.0 | 2023-09-18 | ||
| Enamine | EN300-1854016-5.0g |
4-(2,6-difluoro-4-methoxyphenyl)butanoic acid |
1184389-98-7 | 5g |
$2981.0 | 2023-05-26 | ||
| Enamine | EN300-1854016-10.0g |
4-(2,6-difluoro-4-methoxyphenyl)butanoic acid |
1184389-98-7 | 10g |
$4421.0 | 2023-05-26 | ||
| Enamine | EN300-1854016-1g |
4-(2,6-difluoro-4-methoxyphenyl)butanoic acid |
1184389-98-7 | 1g |
$628.0 | 2023-09-18 | ||
| Enamine | EN300-1854016-5g |
4-(2,6-difluoro-4-methoxyphenyl)butanoic acid |
1184389-98-7 | 5g |
$1821.0 | 2023-09-18 |
4-(2,6-difluoro-4-methoxyphenyl)butanoic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 4-(2,6-difluoro-4-methoxyphenyl)butanoic acid
Comprehensive Overview of 4-(2,6-difluoro-4-methoxyphenyl)butanoic acid (CAS No. 1184389-98-7): Properties, Applications, and Industry Insights
4-(2,6-difluoro-4-methoxyphenyl)butanoic acid (CAS No. 1184389-98-7) is a fluorinated aromatic carboxylic acid derivative gaining attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated phenylbutanoic acids, characterized by the presence of two fluorine atoms at the 2- and 6-positions of the benzene ring and a methoxy group at the 4-position. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential applications in drug discovery and crop protection.
The growing interest in fluorinated organic compounds stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly interested in how the difluoromethoxy substitution pattern influences the compound's physicochemical properties, including lipophilicity (logP), pKa, and membrane permeability. These parameters are critical for developing new small molecule therapeutics targeting GPCRs or enzymes.
In synthetic chemistry, CAS 1184389-98-7 serves as a versatile building block for constructing more complex architectures. The carboxylic acid functionality allows for diverse derivatization through amide coupling, esterification, or reduction reactions. Meanwhile, the electron-deficient aromatic ring participates in cross-coupling reactions, enabling the introduction of additional pharmacophores. Recent publications highlight its use in developing selective COX-2 inhibitors and PPARγ modulators, addressing current demands for anti-inflammatory and metabolic disorder treatments.
From an environmental perspective, the 2,6-difluoro substitution pattern demonstrates improved photostability compared to mono-fluoro analogs, making it attractive for sustainable agrochemicals. This aligns with the industry's shift toward compounds with reduced environmental persistence while maintaining efficacy. Analytical methods for quantifying 4-(2,6-difluoro-4-methoxyphenyl)butanoic acid typically employ HPLC-UV or LC-MS, with reported retention times and mass spectra aiding in quality control during scale-up processes.
The compound's crystallization behavior has been studied using XRPD (X-ray powder diffraction), revealing polymorphic forms that affect dissolution rates—a crucial consideration for formulation scientists. Thermal analysis via DSC (Differential Scanning Calorimetry) shows a characteristic melting endotherm between 120-125°C, with the thermal stability allowing for standard processing conditions. These physicochemical profiles position it favorably for preclinical development pipelines.
Emerging applications include its incorporation into metal-organic frameworks (MOFs) for selective gas adsorption, leveraging the fluorine atoms' electronegativity. Additionally, material scientists are exploring its use in liquid crystal compositions, where the difluoro motif promotes desirable mesophase behavior. Such interdisciplinary applications reflect the compound's versatility beyond traditional medicinal chemistry.
Regulatory considerations for CAS 1184389-98-7 follow standard guidelines for fluorinated aromatic compounds. The OECD 117 logP determination suggests moderate lipophilicity, while in silico ADMET predictions indicate favorable blood-brain barrier penetration metrics. These computational models help prioritize compounds for expensive in vivo studies, accelerating lead optimization in drug discovery.
Market analysts note increasing procurement of 4-(2,6-difluoro-4-methoxyphenyl)butanoic acid by CROs and CDMOs specializing in fluorine chemistry. The global fluorochemical market expansion (projected CAGR of 5.8% through 2030) underscores its commercial relevance. Current synthesis routes emphasize atom economy and reduced heavy metal catalysts, aligning with green chemistry principles that resonate with ESG-conscious investors.
For researchers handling this compound, proper storage at 2-8°C under inert atmosphere preserves stability. Technical specifications typically require ≥95% purity by HPLC analysis, with strict control over residual solvents per ICH Q3C guidelines. Advanced purification techniques like SFC (Supercritical Fluid Chromatography) can achieve enantiomeric purity when chiral analogs are desired.
Future directions may explore the compound's utility in PROTACs (Proteolysis Targeting Chimeras) or as a fragment in FBDD (Fragment-Based Drug Design). Its balanced molecular weight (230.21 g/mol) and number of rotatable bonds (4) make it compliant with Lipinski's Rule of Five, while the fluorine atoms provide opportunities for 19F NMR tracking in mechanistic studies. These cutting-edge applications position 1184389-98-7 as a compound with enduring scientific value across multiple disciplines.
1184389-98-7 (4-(2,6-difluoro-4-methoxyphenyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)